Cas no 397329-06-5 (1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 397329-06-5
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD24676054
• CID: 1510812
• PubChem ID: 23510401
• Update Time: 2025-04-21

1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxaldehyde, 1-(2-propenyl)-
• 1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde
• SCHEMBL2720779
• 397329-06-5
• 1-Allyl-1H-pyrazole-5-carbaldehyde
• EN300-1572731
• YDYCDDNJJHNTLQ-UHFFFAOYSA-N

• MDL： MFCD24676054
• Inchi： 1S/C7H8N2O/c1-2-5-9-7(6-10)3-4-8-9/h2-4,6H,1,5H2
• InChI Key： YDYCDDNJJHNTLQ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=NN1CC=C

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89